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Compound of Interest

Compound Name:
alpha-Bromo-2-chlorophenylacetic

acid

Cat. No.: B135925 Get Quote

An In-depth Technical Guide to alpha-Bromo-2-chlorophenylacetic Acid

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of alpha-Bromo-2-
chlorophenylacetic acid, a key intermediate in organic synthesis, particularly for

pharmaceutical and agrochemical applications. This document outlines its chemical properties,

synthesis protocols, and its role in the development of bioactive compounds.

Core Chemical and Physical Properties
alpha-Bromo-2-chlorophenylacetic acid is a white to off-white crystalline solid.[1][2] Its

stability and high purity make it a valuable reagent in various synthetic processes.[1]

Quantitative Data Summary
The following table summarizes the key quantitative data for alpha-Bromo-2-
chlorophenylacetic acid:
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Property Value References

Molecular Formula C₈H₆BrClO₂ [2][3][4]

Molecular Weight 249.49 g/mol [2][3][4][5]

CAS Number 29270-30-2 [2][3][4]

Melting Point 105-112 °C [1][2][3]

Purity (by HPLC) ≥ 98% [2][4][6]

Appearance
White to off-white crystalline

powder/solid
[1][2]

Solubility
Slightly soluble in water,

soluble in organic solvents
[1]

Synthesis and Experimental Protocols
alpha-Bromo-2-chlorophenylacetic acid is primarily synthesized from 2-chlorophenylacetic

acid through bromination. Several methods have been reported, each with distinct advantages

and reaction conditions.

Synthesis via Bromination with Bromide/Hydrogen
Peroxide
This improved method utilizes a bromide/hydrogen peroxide system for the bromination of 2-

chlorophenylacetic acid under acidic conditions with light irradiation.

Experimental Protocol:

Dissolve 10.0g of 2-chlorophenylacetic acid in 40 mL of dichloromethane in a 100 mL round-

bottom flask.

Maintain the reaction at room temperature.

Monitor the reaction progress using HPLC. The reaction is complete when the starting

material is consumed (approximately 24 hours), indicated by the fading of the reaction

solution's color.
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Stop stirring and allow the layers to separate.

Wash the organic phase once with 20 mL of water.

Concentrate the organic phase under reduced pressure to recover the solvent and obtain the

light yellow solid product, alpha-bromo-2-chlorophenylacetic acid.[7]

Traditional Bromination Methods
Other reported methods for the synthesis of alpha-Bromo-2-chlorophenylacetic acid include:

Using Liquid Bromine: This method employs 2-chlorophenylacetic acid as the raw material,

liquid bromine as the brominating agent, and red phosphorus as a catalyst with heating. A

significant drawback is the formation of hydrogen bromide as a byproduct, leading to low

bromine atom utilization and environmental concerns.[7]

Using N-Bromosuccinimide (NBS): This approach uses N-Bromosuccinimide as the

brominating agent with 2-chlorophenylacetic acid in a solvent like carbon tetrachloride under

heating. These conditions can be harsh and may require the use of a free radical initiator.[7]

Applications in Synthesis
alpha-Bromo-2-chlorophenylacetic acid is a versatile intermediate primarily used in the

synthesis of more complex organic compounds.[1] Its reactivity, owing to the carboxylic acid,

bromine atom, and chlorinated phenyl ring, allows for various chemical transformations.[8]

A notable application is its use as an intermediate in the preparation of the antithrombotic agent

Clopidogrel.[1] It is also utilized in the development of anti-inflammatory and analgesic drugs,

as well as in the formulation of herbicides and pesticides.[2]

Visualization of Synthesis Workflow
The following diagram illustrates a generalized workflow for the synthesis of alpha-Bromo-2-
chlorophenylacetic acid.
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Caption: Synthesis workflow for alpha-Bromo-2-chlorophenylacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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